Cas no 2214-81-5 (2H-Azepine,3,4,5,6-tetrahydro-)

• Product name: 2H-Azepine,3,4,5,6-tetrahydro-
• CAS No: 2214-81-5
• MF: C₆H₁₁N
• MW: 97.15824
• CID: 279539
• PubChem ID: 123152

2H-Azepine,3,4,5,6-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Azepine, 3,4,5,6-tetrahydro-
• 3,4,5,6-tetrahydro-2H-azepine
• azacycloheptene
• DTXSID00176673
• 2214-81-5
• 2H-Azepine,3,4,5,6-tetrahydro-
• 3,4,5,6-Tetrahydroazepine
• 3,4,5,6-Tetrahydo-2H-azepine
• AT27269

• Inchi： InChI=1S/C6H11N/c1-2-4-6-7-5-3-1/h5H,1-4,6H2
• InChI Key： WNHPMKYMPWMAIT-UHFFFAOYSA-N
• SMILES： C1CCC=NCC1

Computed Properties

• Exact Mass: 97.08923
• Monoisotopic Mass: 97.089149
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 66.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.4
• XLogP3: 0.4

Experimental Properties

• Density: 0.92
• Boiling Point: 163.9°Cat760mmHg
• Flash Point: 44.1°C
• Refractive Index: 1.497
• PSA: 12.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepines Azepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepines